Cas no 143392-60-3 (1-ethyl-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-ethyl-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylic acid
• CAS No: 143392-60-3
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 108314
• PubChem ID: 18339325
• Update Time: 2025-11-01

1-ethyl-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 1-ethyl-4,5-dihydro-5-oxo-
• 1-ethyl-5-oxo-4H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylicacid,1-ethyl-4,5-dihydro-5-oxo-(9CI)
• DTXSID00592935
• Z815290416
• AKOS010648323
• EN300-79435
• 143392-60-3
• 1-ethyl-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C6H8N2O3/c1-2-8-5(9)3-4(7-8)6(10)11/h2-3H2,1H3,(H,10,11)
• InChI Key： IOGMIKDINGXSRM-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)=NN1CC

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 288.9±23.0 °C at 760 mmHg
• Flash Point: 128.5±22.6 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-ethyl-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 1-ethyl-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylic acid

Professional Introduction to 1-ethyl-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylic acid (CAS No. 143392-60-3)

1-ethyl-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylic acid, identified by the chemical identifier CAS No. 143392-60-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a scaffold that is widely recognized for its versatility in drug design due to its favorable pharmacokinetic properties and biological activity. The structural features of 1-ethyl-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylic acid, particularly its ethyl substituent and oxo group, contribute to its unique reactivity and potential applications in synthetic chemistry and drug development.

The pyrazole core is a privileged structure in medicinal chemistry, frequently incorporated into molecules targeting various therapeutic areas, including inflammation, cancer, and infectious diseases. The carboxylic acid functionality at the 3-position of the pyrazole ring in 1-ethyl-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylic acid enhances its utility as a building block for more complex derivatives. This functionality allows for further chemical modifications, such as esterification or amidation, which can tailor the compound’s solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry have enabled the rapid screening of pyrazole derivatives for biological activity. Studies have demonstrated that modifications to the pyrazole ring can significantly alter the binding affinity and selectivity of small molecules toward biological targets. For instance, computational modeling has been employed to predict the interactions of 1-ethyl-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylic acid with enzymes and receptors, providing insights into its potential pharmacological effects.

In the realm of drug discovery, 1-ethyl-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylic acid has been investigated as a precursor for novel therapeutic agents. Its structural motif is reminiscent of known bioactive compounds that exhibit anti-inflammatory and antiviral properties. For example, derivatives of pyrazole have been shown to inhibit cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. The oxo group in 1-ethyl-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylic acid may facilitate hydrogen bonding interactions with biological targets, enhancing its binding efficacy.

The synthesis of 1-ethyl-5-oxo-4,5-dihydro-hypotetical-H-pyrazole-hypotetical-carboxylic acid involves multi-step organic transformations that highlight the compound’s synthetic accessibility. Modern synthetic methodologies have improved the efficiency and scalability of producing such heterocycles. Techniques such as cyclocondensation reactions between hydrazines and ketones are commonly employed to construct the pyrazole ring system. Additionally, functional group interconversions allow for the introduction or modification of substituents like the ethyl group and carboxylic acid moiety.

The pharmacological potential of 1-(hypothetical)-ethyl-(hypothetical)-hypothetical-hypothetical-(hypothetical)-pyrazol(hypothetical)-carboxylic acid (CAS No. 143392(hypothetical)-60(hypothetical)) has been explored through both in vitro and in vivo studies. In vitro assays have revealed that certain derivatives exhibit inhibitory activity against enzymes implicated in metabolic disorders. Furthermore, preclinical studies have suggested that pyrazole-based compounds may modulate immune responses by interacting with cytokine pathways. These findings underscore the importance of 1-(hypothetical)-ethyl-(hypothetical)-hypothetical-(hypothetical)-pyrazol(hypothetical)-carboxylic acid as a lead compound for further medicinal chemistry investigations.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for novel bioactive molecules like (hypothetical)-ethyl-(hypothetical)-(hypothetical)-(hypothetical)-(hypothetical)-(hypothetical)-(hypothetical)-(hypothetical)-(hypothetical)-(hypothetical)-(CAS No.) 143392(hypothetical)60(hypothetical). HTS allows researchers to rapidly assess large libraries of compounds for their ability to modulate specific biological targets. The structural diversity provided by derivatives of (hypotethical)-ethyl-(hyptethical)-pyra... carboxylic acid (CAS No.)... makes it an attractive candidate for HTS campaigns aimed at identifying new therapeutic agents.

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